Cas no 76760-84-4 (2-Butanone,4-(dodecahydro-3-hydroxy-3a,6-dimethyl-1H-benz[e]inden-6-yl)-, [3S-(3a,3aa,5ab,6b,9aa,9bb)]- (9CI))

• Product Name: 2-Butanone,4-(dodecahydro-3-hydroxy-3a,6-dimethyl-1H-benz[e]inden-6-yl)-, [3S-(3a,3aa,5ab,6b,9aa,9bb)]- (9CI)
• CAS No: 76760-84-4
• MF: C₁₉H₃₂O₂
• MW: 292.456186294556
• CID: 563455
• PubChem ID: 131285
• Update Time: 2025-04-19

2-Butanone,4-(dodecahydro-3-hydroxy-3a,6-dimethyl-1H-benz[e]inden-6-yl)-, [3S-(3a,3aa,5ab,6b,9aa,9bb)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(dodecahydro-3-hydroxy-3a,6-dimethyl-1H-benz[e]inden-6-yl)-, [3S-(3a,3aa,5ab,6b,9aa,9bb)]- (9CI)
• 4-(3-hydroxy-3a,6-dimethyl-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-6-yl)butan-2-one
• 4,5-secodihydrotestosterone
• 4-(3-Hydroxy-3a,6-dimethyldodecahydro-1H-cyclopenta[a]naphthalen-6-yl)butan-2-one
• 4-[(3s,3ar,5ar,6s,9as,9br)-3-hydroxy-3a,6-dimethyldodecahydro-1h-cyclopenta[a]naphthalen-6-yl]butan-2-one
• 76760-84-4
• 4-[(3S,3aR,5aR,6S,9aS,9bR)-3-hydroxy-3a,6-dimethyl-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-6-yl]butan-2-one
• DTXSID00998079

• Inchi： 1S/C19H32O2/c1-13(20)8-11-18(2)10-4-5-14-15(18)9-12-19(3)16(14)6-7-17(19)21/h14-17,21H,4-12H2,1-3H3/t14-,15+,16+,17-,18-,19+/m0/s1
• InChI Key： RFAQLXDYODFWHC-ZOVJDJALSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@H]3CCC[C@@](C)(CCC(C)=O)[C@@H]3CC[C@]21C

Computed Properties

• Exact Mass: 292.24
• Monoisotopic Mass: 292.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.006
• Boiling Point: 400.2°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.5